Cas no 95378-36-2 (Diethyl 5-hydantoylphosphonate)

Diethyl 5-hydantoylphosphonate is a specialized organophosphorus compound primarily utilized in organic synthesis and pharmaceutical research. Its hydantoin moiety, combined with a phosphonate ester group, makes it a versatile intermediate for constructing heterocyclic frameworks and modifying biologically active molecules. The phosphonate functionality enhances reactivity in nucleophilic substitution and cross-coupling reactions, while the hydantoin core offers potential for derivatization in medicinal chemistry applications. This compound is particularly valued for its stability under standard handling conditions and its compatibility with a range of reaction conditions, including those involving transition metal catalysis. It serves as a key precursor in the development of enzyme inhibitors and other pharmacologically relevant structures.
Diethyl 5-hydantoylphosphonate structure
95378-36-2 structure
Product Name:Diethyl 5-hydantoylphosphonate
CAS No:95378-36-2
MF:C7H13N2O5P
MW:236.162282705307
CID:91105
PubChem ID:3516088
Update Time:2025-05-25

Diethyl 5-hydantoylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 5-hydantoylphosphonate
    • 5-diethoxyphosphorylimidazolidine-2,4-dione
    • 5-(diethoxycarbonyl)-1,3-diazolidine-2,4-dione
    • 5-diethylphosphonatehydantoin
    • diethyl 2,4-dioxoimidazolidine-5-phosphonate
    • diethyl 2,4-dioxoimidazoline-5-phosphonate
    • diethyl 2,5-dioxo-4-imidazolidinylphosphonate
    • diethyl 2,5-dioxoimidazolidin-4-ylphosphonate
    • F20864
    • SCHEMBL1934137
    • diethyl (2,5-dioxoimidazolidin-4-yl)phosphonate
    • DTXSID00393222
    • AKOS024371034
    • FT-0624830
    • PNQYQNIOVAYJJG-UHFFFAOYSA-N
    • Phosphonic acid, (2,5-dioxo-4-imidazolidinyl)-, diethyl ester
    • MFCD00835392
    • Diethyl (2,5-dioxo-4-imidazolidinyl)phosphonate
    • STR08723
    • 95378-36-2
    • methyltitanium(iv) triisopropoxide
    • DB-057580
    • MDL： MFCD00171308
    • Inchi： 1S/C7H13N2O5P/c1-3-13-15(12,14-4-2)6-5(10)8-7(11)9-6/h6H,3-4H2,1-2H3,(H2,8,9,10,11)
    • InChI Key： PNQYQNIOVAYJJG-UHFFFAOYSA-N
    • SMILES： P(C1C(NC(N1)=O)=O)(=O)(OCC)OCC
    • BRN： 4809527

Computed Properties

  • Exact Mass: 234.04100
  • Monoisotopic Mass: 236.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -0.9
  • Topological Polar Surface Area: 93.7A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 83-84 ºC (chloroform )
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.485
  • Solubility: Dissolution (52 g/l) (25 º C),
  • PSA: 103.87000
  • LogP: 0.66520
  • Solubility: Not determined

Diethyl 5-hydantoylphosphonate Security Information

Diethyl 5-hydantoylphosphonate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl 5-hydantoylphosphonate Pricemore >>

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